2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester

• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• IUPAC Name: methyl 2-[(3-acetylphenyl)methyl]-1,3-oxazole-4-carboxylate
• InChI: InChI=1S/C14H13NO4/c1-9(16)11-5-3-4-10(6-11)7-13-15-12(8-19-13)14(17)18-2/h3-6,8H,7H2,1-2H3
• InChI Key: BJTIMGUBGCLSEP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)CC2=NC(=CO2)C(=O)OC

Description

2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 2-[3-(2-methyl-[1,3]dioxolan-2-yl)-benzyl]-oxazole-4-carboxylic acid methyl ester (383 mg, 1.26 mmol) in THF (21.5 mL) was treated with 1N HCl (3.4 mL) and the reaction mixture was stirred at rt overnight. Water was added and the reaction mixture was extracted twice with EA (25 mL). The combined organic layers were dried over Na2SO4, filtered, and the solvent was removed under reduced pressure to give the title compound as a white solid. LC-MS-conditions 02: tR=0.88 min, [M+AcCN+H]+=301.25.